Cas no 2171141-86-7 ((2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• CAS No: 2171141-86-7
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5997347
• PubChem ID: 165722466
• Update Time: 2025-06-07

(2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid
• (2S)-3-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]propanoic acid
• 2171141-86-7
• EN300-1502592

• Inchi： 1S/C23H24N2O5/c26-21(25-20(22(27)28)11-14-9-10-14)12-24-23(29)30-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20H,9-13H2,(H,24,29)(H,25,26)(H,27,28)/t20-/m0/s1
• InChI Key： MPMIJFAZULEWCN-FQEVSTJZSA-N
• SMILES： OC([C@H](CC1CC1)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid

Introduction to (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic Acid (CAS No. 2171141-86-7)

(2S-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid) is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171141-86-7, has garnered attention due to its unique chemical properties and its promising applications in the synthesis of bioactive molecules. The presence of multiple functional groups, including an amide and a cyclopropyl moiety, makes this compound a versatile building block for designing novel therapeutic agents.

The chemical structure of (2S-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid) features a chiral center at the (2S) position, which is critical for its biological activity. Chirality plays a pivotal role in the pharmacological properties of many drugs, as the spatial arrangement of atoms can significantly influence how a molecule interacts with biological targets. The cyclopropyl group contributes to the steric hindrance of the molecule, potentially affecting its binding affinity and selectivity. Additionally, the methoxycarbonyl group attached to the amino acid backbone enhances the compound's solubility and stability, making it more suitable for further derivatization and formulation.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of a 9H-fluoren-9-yl moiety into the molecular framework of (2S-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid) leverages these advantages, potentially leading to more effective and longer-lasting therapeutic interventions. Fluorene derivatives are known for their ability to enhance drug delivery systems and improve bioavailability, making them valuable in the design of next-generation pharmaceuticals.

The pharmaceutical industry has been actively exploring novel amino acid derivatives as scaffolds for drug discovery. (2S-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid) represents an excellent example of such a derivative. Its unique combination of functional groups makes it a promising candidate for further investigation in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Researchers have been particularly interested in its potential as an intermediate in the synthesis of protease inhibitors, which are critical for treating conditions such as cancer and chronic infections.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the drug discovery process. The use of molecular modeling techniques has allowed scientists to predict how (2S-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid) might interact with biological targets at the atomic level. These insights have been invaluable in guiding synthetic efforts and optimizing lead compounds for clinical trials. For instance, computational studies have suggested that modifications to the fluorene moiety could enhance binding affinity to specific enzymes or receptors, thereby improving therapeutic efficacy.

The synthesis of (2S-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidopropanoic acid) involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as asymmetric catalysis and protecting group strategies, has been crucial in achieving the desired stereoselectivity. These techniques not only improve the efficiency of synthesis but also reduce costs associated with purification and isolation processes.

In conclusion, (2S-3-cyclopropyl-2-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)acetamidopropanoic acid) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.